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Compound of Interest

1-Hydroxycyclohexyl phenyl
Compound Name:
ketone

Cat. No.: B179516

Essential Safety and Handling Guide for 1-
Hydroxycyclohexyl Phenyl Ketone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Hydroxycyclohexyl phenyl ketone. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Safety Data

1-Hydroxycyclohexyl phenyl ketone can cause skin, eye, and respiratory irritation.[1][2]
Adherence to proper safety measures is crucial to minimize exposure risks.
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Physical and Chemical Properties

Data

Appearance White crystalline solid/powder[3][4]
Melting Point 47-50 °C[1][3]

Boiling Point 175 °C @ 15 mmHg

Flash Point 164 °C (closed cup)

Relative Density 1.17 g/cm3[1]

Autoignition Temperature 424 °CJ3]

Log P (octanol/water) 2.81[3]

Toxicity Data Data

Oral LD50 (Rat)

> 2,500 mg/kg|3]

Inhalation LC50 (Rat)

> 1 mg/l (4 h)[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 1-Hydroxycyclohexyl phenyl

ketone. The following table summarizes the required equipment.
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Body Part

Required PPE

Specification

Eyes/Face

Safety Goggles / Face Shield

Tightly fitting, conforming to
EN 166 (EU) or NIOSH (US)
standards.[5] A face shield
may be appropriate in some

situations.[1]

Hands

Chemical Impermeable Gloves

Inspect gloves prior to use.[3]

Body

Protective Clothing / Lab Coat

Fire/flame resistant and
impervious clothing is

recommended.[5]

Respiratory

Dust Mask / Respirator

A dust mask (e.g., N95) is
recommended. If exposure
limits are exceeded or irritation
occurs, a full-face respirator
should be used.[5]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

[e]

o

[¢]

[¢]

e Handling:

Inspect all PPE for integrity before use.

o Avoid the formation of dust.[4][5][7]

o Prevent contact with skin and eyes.[1][5]

Ensure a well-ventilated work area, such as a fume hood.[1][5][6][7]

Have an emergency eye wash station and safety shower readily accessible.

Keep all sources of ignition away from the handling area.[1][7]
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o Do not eat, drink, or smoke in the work area.[1][7]

o Wash hands thoroughly after handling the substance.[1]

e Storage:
o Store in a tightly closed container.[1][2][3][5]

o Keep the container in a cool, dry, and well-ventilated place.[1][2][3][5]

[e]

Protect from light and heat.[2][7]

[e]

Store away from incompatible materials such as strong oxidizing agents.[1][2][6]

Disposal Plan

» Waste Characterization:
o Unused 1-Hydroxycyclohexyl phenyl ketone should be treated as chemical waste.
e Disposal Method:
o The preferred method of disposal is through a licensed chemical destruction facility.[5]
o Controlled incineration with flue gas scrubbing is also an acceptable method.[5]

o Alternatively, the material can be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[2]

e Environmental Precautions:
o Do not allow the chemical to enter drains or sewer systems.[5]
o Avoid contamination of water, foodstuffs, and feed.[5]

o All disposal activities must comply with federal, state, and local regulations.[1][2]

Emergency Procedures
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First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air.[1][3][4][5][7] If
breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical
attention.[1][2][3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[1][3][5][7] Remove
contaminated clothing.[1][2][5]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and

easy to do.[1][2][4][5][7] Seek medical attention.
[1][2]

Ingestion

Rinse mouth with water.[3][5] Do not induce
vomiting.[2][5] Never give anything by mouth to
an unconscious person.[3][5] Contact a

physician or poison control center immediately.

[5]

Spill Response Workflow
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Chemical Spill Response Workflow

Evacuate Immediate Area

Y

Assess Spill Size and Risk

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area and Equipment

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Standard Operating Procedure Diagram

Standard Operating Procedure for Handling 1-Hydroxycyclohexyl Phenyl Ketone

Preparation:
- Verify ventilation
- Inspect PPE
- Locate safety equipment

Weighing and Transfer:
- Use a fume hood
- Avoid dust generation

Reaction Setup:
- Add to reaction vessel
- Maintain containment

Post-Reaction Workup:
- Handle with care
- Quench safely

Cleanup:
- Decontaminate glassware
- Clean work area

Waste Disposal:
- Segregate waste
- Follow disposal plan

Procedure Complete

Click to download full resolution via product page
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Caption: Step-by-step procedure for laboratory handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. aksci.com [aksci.com]
. isg.ku.edu.tr [isg.ku.edu.tr]

. 1-Hydroxycyclohexyl phenyl ketone - Safety Data Sheet [chemicalbook.com]

. echemi.com [echemi.com]

1
2
3
e 4. WERCS Studio - Application Error [assets.thermofisher.com]
5
6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

7

. safety365.sevron.co.uk [safety365.sevron.co.uk]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

